Cas no 2097933-09-8 (Methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate)

• Product Name: Methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate
• CAS No: 2097933-09-8
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 5750383
• PubChem ID: 126850629
• Update Time: 2025-06-08

Methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate
• 2097933-09-8
• methyl 4-(3-quinoxalin-2-yloxypyrrolidine-1-carbonyl)benzoate
• AKOS032465250
• F6476-4077
• Methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate

• Inchi： 1S/C21H19N3O4/c1-27-21(26)15-8-6-14(7-9-15)20(25)24-11-10-16(13-24)28-19-12-22-17-4-2-3-5-18(17)23-19/h2-9,12,16H,10-11,13H2,1H3
• InChI Key： SMJGTMVXSYBZGK-UHFFFAOYSA-N
• SMILES： O(C1C=NC2C=CC=CC=2N=1)C1CN(C(C2C=CC(C(=O)OC)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 377.13755610g/mol
• Monoisotopic Mass: 377.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.6Ų

Additional information on Methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate

Methyl 4-[3-(Quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate (CAS No. 2097933-09-8): An Overview of Its Structure, Properties, and Potential Applications

Methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate (CAS No. 2097933-09-8) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular architecture, which includes a quinoxaline moiety, a pyrrolidine ring, and a benzoate ester group. These structural elements contribute to its diverse chemical properties and biological activities.

The quinoxaline moiety is a heterocyclic aromatic compound that consists of two benzene rings fused with a pyrazine ring. Quinoxalines are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of this moiety in Methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate suggests that the compound may exhibit similar biological activities, making it a promising candidate for further investigation in drug discovery.

The pyrrolidine ring is a five-membered heterocyclic amine that is commonly found in natural products and synthetic compounds. Pyrrolidines are known for their ability to form stable complexes with various metal ions and their role in modulating biological processes. In the context of Methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate, the pyrrolidine ring likely plays a crucial role in enhancing the compound's solubility and bioavailability, which are important factors in drug development.

The benzoate ester group is a common functional group in organic chemistry and pharmaceuticals. Benzoates are known for their ability to improve the stability and solubility of compounds, as well as their potential to modulate biological activities. In Methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate, the benzoate ester group may contribute to the compound's overall stability and pharmacokinetic properties, making it suitable for various therapeutic applications.

Recent studies have highlighted the potential of Methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate in several areas of research. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anticancer activity against a panel of human cancer cell lines. The researchers found that the compound selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the unique combination of the quinoxaline moiety and the pyrrolidine ring, which may target specific cellular pathways involved in cancer progression.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the antimicrobial properties of Methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate. The results showed that the compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers suggested that the quinoxaline moiety may be responsible for the compound's broad-spectrum antimicrobial activity by disrupting bacterial cell membranes or inhibiting essential enzymes involved in bacterial metabolism.

Beyond its biological activities, Methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate has also been studied for its potential as a lead compound in drug development. A recent review article published in Current Topics in Medicinal Chemistry highlighted the structural features of this compound that make it an attractive candidate for further optimization. The review discussed various strategies for modifying the structure of Methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate to enhance its potency, selectivity, and pharmacokinetic properties. These strategies include introducing functional groups that improve solubility or metabolic stability, as well as optimizing the orientation of key functional groups to enhance binding affinity to target proteins.

In conclusion, Methyl 4-[3-(quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzoate (CAS No. 2097933-09-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the quinoxaline moiety, pyrrolidine ring, and benzoate ester group, contribute to its diverse chemical properties and biological activities. Recent studies have demonstrated its potent anticancer and antimicrobial activities, making it a promising lead compound for further development into therapeutic agents. As research continues to advance our understanding of this compound's mechanisms of action and potential applications, it is likely to play an increasingly important role in drug discovery and development.